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An In-depth Technical Guide to the Molecular Structure and Bonding in 4-Nitropyrazole

Introduction
4-Nitropyrazole is a five-membered, nitrogen-containing heterocyclic compound of significant

interest in medicinal chemistry and materials science.[1][2] As a key intermediate, it serves as a

building block for synthesizing various derivatives, including antibiotics, antifungal agents, and

Leucine-Rich Repeat Kinase 2 (LRRK2) inhibitors for Parkinson's disease research.[1]

Furthermore, its energetic properties, such as high density and low sensitivity, make it a focal

point in the study of energetic materials.[2] This guide provides a comprehensive technical

overview of the molecular structure, bonding, and characterization of 4-Nitropyrazole, tailored

for researchers, scientists, and professionals in drug development.

Molecular Structure and Bonding
The molecular structure of 4-Nitropyrazole consists of a pyrazole ring substituted with a nitro

group at the C4 position. The pyrazole ring is an aromatic heterocycle containing three carbon

atoms and two adjacent nitrogen atoms. The presence of the electron-withdrawing nitro group

significantly influences the electronic properties and reactivity of the pyrazole ring.[3]

Theoretical studies, including quantum chemical calculations, have been employed to

understand its geometric and electronic structure.[3][4] 4-Nitropyrazole is considered the most

stable isomer among nitropyrazoles with a single nitro group.[4][5]

Caption: Molecular structure of 4-Nitropyrazole.
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Crystallographic Data
The solid-state structure of 4-Nitropyrazole has been elucidated through single-crystal X-ray

diffraction.[6][7] These studies reveal the precise spatial arrangement of atoms, intermolecular

interactions, and packing patterns within the crystal lattice. The crystal system and unit cell

parameters provide fundamental information for understanding its physical properties.

Parameter Value Reference

Crystal System Triclinic [6]

Space Group P-1

a 8.0329(11) Å

b 9.6305(8) Å [6]

c 9.9036(8) Å [6]

α 74.393(7)° [6]

β 81.560(9)° [6]

γ 83.196(9)° [6]

Volume (V) 727.40(13) Å³ [6]

Z 6 [6]

Calculated Density (ρ) 1.549 mg·mm⁻³ [6]

Spectroscopic Characterization
Spectroscopic techniques are essential for confirming the molecular structure of 4-
Nitropyrazole. Infrared (IR) spectroscopy identifies functional groups, while Nuclear Magnetic

Resonance (NMR) spectroscopy provides information about the chemical environment of

hydrogen atoms.
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Technique
Wavenumber
(cm⁻¹) / Chemical
Shift (ppm)

Assignment Reference

FT-IR (KBr) 3186 N-H stretch [8]

1526
Asymmetric NO₂

stretch
[8]

1353
Symmetric NO₂

stretch
[8]

¹H NMR (DMSO-d₆) 8.26 (d) 5-H [8]

6.76 (d) 3-H [8]

Experimental Protocols
Synthesis of 4-Nitropyrazole
A high-yield, "one-pot two-step" method has been developed for the synthesis of 4-
Nitropyrazole.[2][6]

Preparation of Pyrazole Sulfate: Pyrazole is first reacted with concentrated sulfuric acid to

form pyrazole sulfate.[2]

Nitration: A nitrating mixture of fuming nitric acid (98%) and oleum (20% fuming sulfuric acid)

is prepared.[2][6]

Reaction: The pyrazole sulfate is then directly nitrated with the prepared mixture.[2]

Optimization: Optimal reaction conditions have been identified as a molar ratio of n(fuming

nitric acid):n(oleum):n(concentrated sulfuric acid):n(pyrazole) = 1.5:3:2.1:1, a reaction

temperature of 50 °C, and a reaction time of 1.5 hours, achieving a yield of up to 85%.[2][6]

Purification: The resulting solid product is purified by recrystallization from an ether/hexane

mixture.[8]

Single Crystal X-ray Diffraction
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Crystal Growth: A single crystal of 4-Nitropyrazole suitable for diffraction is obtained,

typically through slow evaporation of a saturated solution.

Data Collection: The crystal is mounted on a goniometer in an X-ray single-crystal

diffractometer. It is then irradiated with a monochromatic X-ray beam at a controlled

temperature.

Structure Solution and Refinement: The diffraction pattern is collected and processed. The

resulting data is used to solve the crystal structure, determining the atomic positions within

the unit cell. The structural model is then refined to achieve the best fit with the experimental

data.[6]

Spectroscopic Analysis
Infrared (IR) Spectroscopy: A solid sample of 4-Nitropyrazole is mixed with potassium

bromide (KBr) and pressed into a pellet. The FT-IR spectrum is then recorded to identify

characteristic vibrational frequencies of the functional groups.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum is recorded by

dissolving the sample in a deuterated solvent, such as DMSO-d₆.[8] This allows for the

determination of the chemical shifts and coupling patterns of the protons, confirming the

substitution pattern on the pyrazole ring.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

mass of the molecule, confirming its elemental composition.[6]

Computational Modeling
Geometry Optimization: The molecular structure of 4-Nitropyrazole is optimized using

quantum chemical methods, such as Density Functional Theory (DFT) with functionals like

B3LYP.[4][8]

Frequency Calculations: Vibrational frequencies are calculated to compare with experimental

IR and Raman spectra, aiding in the assignment of spectral bands.[8]

Electronic Structure Analysis: Advanced methods like Complete Active Space Self-

Consistent Field (CASSCF) are used to explore the electronic states and potential
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decomposition pathways of the molecule.[3]

Experimental and Analytical Workflow
The following diagram illustrates the typical workflow for the synthesis and comprehensive

characterization of 4-Nitropyrazole.
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Caption: Workflow for Synthesis and Characterization of 4-Nitropyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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